Cas no 774583-58-3 (Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI))

Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI) structure
774583-58-3 structure
Product Name:Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI)
CAS No:774583-58-3
MF:C9H19NO3
MW:189.252063035965
CID:552512
PubChem ID:43427878
Update Time:2025-04-19

Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[1-(hydroxymethyl)propyl]-, 2-methylpropyl ester (9CI)
    • 774583-58-3
    • Carbamic acid,[1-(hydroxymethyl)propyl]-,2-methylpropyl ester(9ci)
    • Inchi: 1S/C9H19NO3/c1-4-8(5-11)10-9(12)13-6-7(2)3/h7-8,11H,4-6H2,1-3H3,(H,10,12)
    • InChI Key: RGTLSXJKXUYORZ-UHFFFAOYSA-N
    • SMILES: O(C(NC(CO)CC)=O)CC(C)C

Computed Properties

  • Exact Mass: 189.13649347g/mol
  • Monoisotopic Mass: 189.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.6Ų

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